Cas no 1157693-76-9 (2-(2,3,4-trimethoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(2,3,4-trimethoxyphenyl)cyclopropan-1-amine
• CAS No: 1157693-76-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6605056
• PubChem ID: 43810351
• Update Time: 2025-05-25

2-(2,3,4-trimethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-trimethoxyphenyl)cyclopropan-1-amine
• Cyclopropanamine, 2-(2,3,4-trimethoxyphenyl)-
• CS-0285315
• 1157693-76-9
• EN300-1838957

• Inchi： 1S/C12H17NO3/c1-14-10-5-4-7(8-6-9(8)13)11(15-2)12(10)16-3/h4-5,8-9H,6,13H2,1-3H3
• InChI Key： APGMXKAKJSUGRK-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=CC=C(OC)C(OC)=C1OC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 310.6±42.0 °C(Predicted)
• pka: 8.23±0.70(Predicted)

Additional information on 2-(2,3,4-trimethoxyphenyl)cyclopropan-1-amine

Recent Advances in the Study of 2-(2,3,4-Trimethoxyphenyl)cyclopropan-1-amine (CAS: 1157693-76-9): A Promising Compound in Chemical Biology and Drug Discovery

The compound 2-(2,3,4-trimethoxyphenyl)cyclopropan-1-amine (CAS: 1157693-76-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylamine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug discovery pipelines. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and future directions.

One of the key areas of interest in recent research has been the compound's interaction with biological targets, particularly enzymes and receptors involved in neurodegenerative diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,3,4-trimethoxyphenyl)cyclopropan-1-amine exhibits potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The study reported an IC50 value in the low micromolar range, suggesting its potential as a lead compound for HDAC inhibitor development.

Structural-activity relationship (SAR) studies have been instrumental in optimizing the pharmacological profile of this compound. Researchers have systematically modified various functional groups while maintaining the core cyclopropylamine scaffold. These efforts have led to derivatives with improved bioavailability and target selectivity. Notably, the trimethoxy phenyl moiety appears crucial for maintaining high binding affinity to target proteins, as revealed by X-ray crystallography studies of protein-ligand complexes.

In the context of drug delivery and formulation, recent advancements have addressed the challenges associated with the compound's physicochemical properties. A 2024 publication in Molecular Pharmaceutics described the development of nanoparticle-based delivery systems for 2-(2,3,4-trimethoxyphenyl)cyclopropan-1-amine, significantly enhancing its aqueous solubility and tissue distribution profiles. These formulation strategies have shown promising results in preclinical models, particularly for crossing the blood-brain barrier in potential applications for neurological disorders.

The safety profile and toxicological characteristics of this compound have also been investigated in recent preclinical studies. While initial results indicate a favorable therapeutic window, researchers have identified specific metabolic pathways that may require optimization to minimize potential off-target effects. These findings are particularly relevant as the compound progresses through the drug development pipeline.

Looking forward, the versatility of 2-(2,3,4-trimethoxyphenyl)cyclopropan-1-amine as a chemical scaffold continues to inspire new research directions. Current investigations are exploring its potential in combination therapies, particularly in oncology, where its epigenetic modulation properties may synergize with existing treatment modalities. Additionally, its application in probe development for chemical biology studies offers exciting opportunities to unravel novel biological pathways and therapeutic targets.